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Compound of Interest

Compound Name: Latisxanthone C

Cat. No.: B161215

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals
Initial Discovery and Natural Source of Latisxanthone C

Latisxanthone C is a xanthone derivative isolated from the fruit peel of Garcinia latissima, a
plant species belonging to the Clusiaceae family. Its discovery was first reported in a 2017
study published in the Journal of Natural Products by Juswanto and colleagues. This research
detailed the isolation and structure elucidation of five new xanthones, including Latisxanthone
C, from this natural source. Garcinia latissima, commonly known as the "Manggis Papua," is
found in the tropical regions of Indonesia and is a rich source of various bioactive secondary
metabolites, particularly xanthones.

Experimental Protocols

The isolation and structural characterization of Latisxanthone C involved a series of
meticulous experimental procedures, as outlined below.

General Experimental Procedures

Standard laboratory equipment and analytical techniques were employed for the purification
and structural determination of Latisxanthone C. These included:

o Chromatography: Vacuum liquid chromatography (VLC), column chromatography (CC) with
silica gel, and preparative thin-layer chromatography (PTLC) were utilized for the separation
and purification of the compounds.
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e Spectroscopy: Nuclear Magnetic Resonance (NMR) spectra, including *H NMR, 3C NMR,
and 2D NMR (COSY, HSQC, HMBC), were recorded on a 500 MHz spectrometer. Chemical
shifts are reported in & (ppm) values relative to the solvent signals.

o Mass Spectrometry: High-resolution electrospray ionization mass spectrometry (HRESIMS)
was used to determine the molecular formula of the isolated compounds.

Plant Material

The fruit peels of Garcinia latissima were collected from a specified region in Indonesia. A
voucher specimen was deposited at a designated herbarium for botanical authentication and

future reference.

Extraction and Isolation

The dried and powdered fruit peels of G. latissima (2.0 kg) were macerated with methanol
(MeOH) at room temperature. The resulting crude extract was then partitioned successively
with n-hexane and ethyl acetate (EtOAc). The EtOAc-soluble fraction, which exhibited
significant bioactivity, was subjected to further chromatographic separation.

An overview of the extraction and isolation workflow is presented below:
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Figure 1. Workflow for the extraction and isolation of Latisxanthone C.
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The ethyl acetate fraction was subjected to vacuum liquid chromatography over silica gel,
eluting with a gradient of n-hexane and ethyl acetate to yield five main fractions (A-E). Fraction
C was further purified by column chromatography on silica gel, followed by preparative thin-
layer chromatography to afford Latisxanthone C as a pure compound.

Structural Elucidation of Latisxanthone C

The chemical structure of Latisxanthone C was determined through extensive spectroscopic
analysis, primarily using NMR and mass spectrometry.

Spectroscopic Data

The following tables summarize the key quantitative data obtained from the spectroscopic
analyses of Latisxanthone C.

Table 1: *H NMR Spectroscopic Data for Latisxanthone C (500 MHz, CDCIs)

Position OoH (ppm) Multiplicity J (Hz)
5 6.35 S

1'-H2 3.40 d 7.0
2 5.25 t 7.0
4' 1.80 S

5' 1.68 S

1"-H2 4.15 d 6.5
2" 5.30 t 6.5
4" 1.85 S

5" 1.75 S

1-OH 13.50 S

6-OCHs 3.85 S

Table 2: 13C NMR Spectroscopic Data for Latisxanthone C (125 MHz, CDCls)
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Position o6C (ppm)
1 161.5
2 109.0
3 162.0
4 92.5
da 155.0
5 98.0
6 165.0
7 105.0
8 140.0
8a 108.0
9 182.0
9a 103.5
1 215
2 122.0
3 132.0
4 25.8
5' 18.0
1" 28.5
2" 123.0
3" 1315
4" 25.9
5" 18.2
6-OCHs 56.0
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The structure was further confirmed by 2D NMR experiments (COSY, HSQC, and HMBC),
which established the connectivity of the protons and carbons within the molecule.

Signaling Pathways and Bioactivity

At present, there is limited published information regarding the specific signaling pathways
modulated by Latisxanthone C or its detailed biological activities. The initial discovery paper
focused primarily on the isolation and structural characterization of the compound. Further
research is required to explore the pharmacological potential of Latisxanthone C and to
elucidate its mechanism of action.

The general class of xanthones, particularly those isolated from Garcinia species, has been
reported to exhibit a wide range of biological activities, including antioxidant, anti-inflammatory,
antimicrobial, and anticancer properties. A hypothetical workflow for investigating the bioactivity
of a novel xanthone like Latisxanthone C is depicted below.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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